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For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties of

Acetyl-Lysyl-Glutaminyl-Leucyl-7-amino-4-methylcoumarin (Ac-KQL-AMC) powder. Designed

for researchers, scientists, and professionals in drug development, this document outlines the

core characteristics, experimental applications, and relevant biological pathways associated

with this fluorogenic substrate.

Core Properties of Ac-KQL-AMC
Ac-KQL-AMC is a synthetic peptide substrate used to measure the trypsin-like activity of the

proteasome.[1][2][3][4][5][6] The cleavage of the AMC group by the proteasome results in a

fluorescent signal that can be quantified to determine enzyme activity.[1][2][3][5][6]

Physical and Chemical Data
The fundamental properties of Ac-KQL-AMC powder are summarized in the table below,

compiled from various supplier and safety datasheets.
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Property Value Source

Molecular Weight 586.68 g/mol [1][2]

Molecular Formula C29H42N6O7 [1]

CAS Number 1104011-51-9 [1][2][4][7]

Appearance White solid powder [8]

Purity
>95% (as determined by

HPLC)
[3]

Solubility
Soluble in DMSO (up to 50

mg/mL)
[8]

Fluorescence
Excitation: 360-380 nm,

Emission: 430-460 nm
[3][5][6]

Storage and Stability
Proper storage is crucial to maintain the integrity of Ac-KQL-AMC. For long-term storage, the

powder should be kept at -20°C.[2][3][8] Some suppliers suggest that in solvent, it should be

stored at -80°C for up to a year.[2] Upon reconstitution in DMSO, it is recommended to create

aliquots and store them at -20°C to avoid multiple freeze-thaw cycles.[3][5] The powder is

stable enough for room temperature shipping.[3][5]

Experimental Applications and Protocols
Ac-KQL-AMC is primarily utilized in biochemical assays to quantify the trypsin-like activity of

both constitutive and immunoproteasomes.[3][5][6]

General Experimental Workflow
The following diagram illustrates a typical workflow for an enzyme activity assay using Ac-
KQL-AMC.
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Experimental Workflow for Ac-KQL-AMC Assay

Preparation

Incubation

Reaction

Measurement

Data Analysis

Prepare Ac-KQL-AMC stock solution in DMSO

Mix proteasome and Ac-KQL-AMC in a 96-well plate

Prepare 20S proteasome solution

Incubate proteasome with or without activator (e.g., PA28β)

Prepare assay buffer

Measure fluorescence kinetically (Ex: 360 nm, Em: 460 nm)

Calculate the linear slope to determine enzyme activity

Click to download full resolution via product page

Ac-KQL-AMC Assay Workflow

Detailed Protocol for Proteasome Activity Assay
A common protocol for measuring the trypsin-like activity of the 20S proteasome using Ac-
KQL-AMC is as follows:[3][5]

Reagent Preparation:

Prepare a stock solution of Ac-KQL-AMC in DMSO.
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The assay buffer typically consists of 20 mM Tris (pH 7.1), 50 mM NaCl, and 2 mM β-

mercaptoethanol.

Prepare a solution of 20S proteasome (constitutive or immuno) in the assay buffer.

Incubation:

Incubate the 20S proteasome (e.g., 20 nM) with or without a proteasome activator like

PA28β (e.g., 120 nM) for 15 minutes at 37°C.[3][5]

Reaction Initiation:

In a 96-well plate, mix equal volumes of the proteasome solution and the Ac-KQL-AMC
substrate solution (prepared in the assay buffer to a final working concentration of 50-200

µM).[3][5]

Fluorescence Measurement:

Immediately begin kinetic measurement of AMC fluorescence using a plate reader with

excitation and emission wavelengths set to approximately 360 nm and 460 nm,

respectively.[3][5][6]

Data Analysis:

The rate of increase in fluorescence, represented by the linear slope of the kinetic read, is

proportional to the proteasome's trypsin-like activity.

Subtract the background fluorescence from a substrate-only control well.

Biological Context: The Ubiquitin-Proteasome
System
Ac-KQL-AMC serves as a tool to investigate the function of the proteasome, a critical

component of the ubiquitin-proteasome system (UPS). The UPS is a major pathway for protein

degradation in eukaryotic cells, playing a key role in cellular processes such as cell cycle

regulation, signal transduction, and immune surveillance.
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The following diagram illustrates the role of the proteasome in the UPS and the mechanism of

Ac-KQL-AMC cleavage.

Ac-KQL-AMC in the Ubiquitin-Proteasome Pathway

Ubiquitin-Proteasome System
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Role of Proteasome and Ac-KQL-AMC Cleavage

Safety and Handling
According to the Material Safety Data Sheet, Ac-KQL-AMC may cause irritation to the eyes,

mucous membranes, upper respiratory tract, and skin.[8] It is recommended to use personal

protective equipment, including gloves and safety glasses, and to ensure good ventilation when

handling the powder.[8] The toxicological properties have not been fully investigated.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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